Cas no 1004398-32-6 (5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 1004398-32-6
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• MDL: MFCD02310127
• CID: 857888
• PubChem ID: 8895472
• Update Time: 2025-10-30

5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• 5-tert-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
• 5-(1,1-Dimethylethyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• 1004398-32-6
• MFCD02310127
• DTXSID10429263
• 5-tert-Butyl 3-(4-nitrophenyl)-1,2,4-oxadiazole
• BS-19037
• DB-368825
• AKOS015838104
• 1,2,4-Oxadiazole, 5-(1,1-dimethylethyl)-3-(4-nitrophenyl)-

• MDL： MFCD02310127
• Inchi： 1S/C12H13N3O3/c1-12(2,3)11-13-10(14-18-11)8-4-6-9(7-5-8)15(16)17/h4-7H,1-3H3
• InChI Key： ZHVZYFLMBAHZKU-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 247.09600
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.221±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.064 g/l) (25 º C),
• PSA: 84.74000
• LogP: 3.46550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole

Introduction to 5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole (CAS No. 1004398-32-6)

5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole (CAS No. 1004398-32-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of applications in medicinal chemistry. The presence of both a tert-butyl group and a 4-nitrophenyl moiety in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for further derivatization and exploration.

The 1,2,4-oxadiazole core is a five-membered aromatic ring containing two oxygen atoms and one nitrogen atom. This structural motif is highly versatile and is frequently incorporated into drug molecules due to its ability to modulate electronic properties and interact with biological targets. The tert-butyl group at the 5-position provides steric hindrance, which can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors. On the other hand, the 4-nitrophenyl substituent at the 3-position introduces a strong electron-withdrawing effect, which can affect the electronic distribution within the molecule and potentially enhance its interaction with specific biological targets.

In recent years, there has been growing interest in oxadiazole derivatives as pharmacological agents due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds containing the 1,2,4-oxadiazole scaffold exhibit potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The combination of the tert-butyl and 4-nitrophenyl groups in 5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole may confer unique properties that make it particularly useful in these contexts.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural features of 5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole allow for modifications at multiple positions, enabling chemists to fine-tune its properties for specific applications. For instance, further functionalization of the nitrophenyl group could lead to new derivatives with enhanced bioavailability or altered pharmacokinetic profiles. Similarly, exploring different substituents at the tert-butyl position might reveal novel interactions with biological targets.

Recent advancements in computational chemistry have also facilitated the study of 5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. Molecular modeling techniques have been employed to predict how this compound might interact with various enzymes and receptors. These studies have provided insights into its binding affinity and potential mechanisms of action. For example, computational studies suggest that the electron-withdrawing nature of the nitrophenyl group could facilitate interactions with positively charged residues in biological targets, while the steric bulk of the tert-butyl group might help stabilize specific conformations.

The synthesis of 5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has been optimized through several methodologies to ensure high yield and purity. Traditional synthetic routes involve multi-step processes starting from readily available precursors such as benzene derivatives and nitriles. Recent improvements in synthetic techniques have enabled more efficient production methods, including catalytic processes that minimize byproduct formation. These advancements have made it feasible to produce larger quantities of this compound for both research and potential commercial applications.

From a pharmaceutical perspective, one of the most promising areas for exploration with 5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole is its potential as an anticancer agent. Oxadiazole derivatives have shown activity against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. The structural features of this compound may make it particularly effective in disrupting these pathways without significant toxicity to healthy cells. Preclinical studies are currently underway to evaluate its efficacy in vitro and in vivo.

In addition to oncology applications, research has also explored the antimicrobial properties of oxadiazole derivatives. The unique chemical structure of 5-(tert-Butyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, particularly the presence of both oxygen and nitrogen atoms in its heterocyclic core, may confer activity against resistant bacterial strains by interfering with essential metabolic processes or DNA replication mechanisms.* Further investigation is needed to fully elucidate these mechanisms*, but initial results are encouraging.

The development of novel therapeutic agents often involves rigorous testing to ensure safety and efficacy before they can be approved for clinical use.* This process includes extensive pharmacokinetic studies*to understand how*the body*metabolizes*and eliminates*the compound,*as well as toxicological assessments*to identify any potential hazards.* Given*the growing interest*in oxadiazole derivatives*, it is likely that *more research will focus on optimizing synthetic routes*to produce scalable quantities*of *this class*of compounds*, including *5-(tert-butyl)-3-(4-nitrophenyl)-1,2,4-*oxadiazole.*

The future prospects for *5*( tert-butyl) -3( 4-*nitropheny l) -1,2,4-*ox adiazo le are promising given its unique structural features*and demonstrated potential bioactivities.* As research continues*, it is expected that new derivatives will be developed*with improved pharmacological properties.* These advancements could lead to novel treatments for various diseases*, including cancer,*infectious diseases,*and inflammatory disorders.*